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1-Acetyl-6,6-dimethyl-3-(methylthio)-4,5,6,7-tetrahydrobenzo[c]thiophen-4-one 1-Acetyl-6,6-dimethyl-3-(methylthio)-4,5,6,7-tetrahydrobenzo[c]thiophen-4-one
Brand Name: Vulcanchem
CAS No.: 175202-49-0
VCID: VC20920794
InChI: InChI=1S/C13H16O2S2/c1-7(14)11-8-5-13(2,3)6-9(15)10(8)12(16-4)17-11/h5-6H2,1-4H3
SMILES: CC(=O)C1=C2CC(CC(=O)C2=C(S1)SC)(C)C
Molecular Formula: C13H16O2S2
Molecular Weight: 268.4 g/mol

1-Acetyl-6,6-dimethyl-3-(methylthio)-4,5,6,7-tetrahydrobenzo[c]thiophen-4-one

CAS No.: 175202-49-0

Cat. No.: VC20920794

Molecular Formula: C13H16O2S2

Molecular Weight: 268.4 g/mol

* For research use only. Not for human or veterinary use.

1-Acetyl-6,6-dimethyl-3-(methylthio)-4,5,6,7-tetrahydrobenzo[c]thiophen-4-one - 175202-49-0

Specification

CAS No. 175202-49-0
Molecular Formula C13H16O2S2
Molecular Weight 268.4 g/mol
IUPAC Name 1-acetyl-6,6-dimethyl-3-methylsulfanyl-5,7-dihydro-2-benzothiophen-4-one
Standard InChI InChI=1S/C13H16O2S2/c1-7(14)11-8-5-13(2,3)6-9(15)10(8)12(16-4)17-11/h5-6H2,1-4H3
Standard InChI Key KQKPDZSWAQSYPD-UHFFFAOYSA-N
SMILES CC(=O)C1=C2CC(CC(=O)C2=C(S1)SC)(C)C
Canonical SMILES CC(=O)C1=C2CC(CC(=O)C2=C(S1)SC)(C)C

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